Cas no 20620-59-1 (Methyl 5-Phenylpentanoate)

• Product Name: Methyl 5-Phenylpentanoate
• CAS No: 20620-59-1
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD00025896
• CID: 51595
• PubChem ID: 87575412
• Update Time: 2025-10-19

Methyl 5-Phenylpentanoate Chemical and Physical Properties

Names and Identifiers

• 5-Phenylpentanoic acid methyl ester
• Methyl 5-Phenylvalerate
• 5-PHENYL-N-VALERIC ACID METHYL ESTER
• 5-PHENYL-PENTANOIC ACID METHYL ESTER
• 5-phenylpentanoic methyl ester
• 5-phenylvaleric acid methyl ester
• Benzenevaleric acid methyl ester
• METHYL 5-PHENYL-N-VALERATE
• methyl 5-phenylpentanoate
• Benzenepentanoic acid, methyl ester
• BNNWLDUOVGYRLY-UHFFFAOYSA-N
• 5-phenylpentanoicacidmethylester
• Valeric acid, 5-phenyl-, methyl ester
• Methyl5-Phenylvalerate
• Methyl 5-phenylpentanoate #
• NSC96991
• AKOS015965799
• P1324
• SCHEMBL117432
• CS-0213167
• FT-0638021
• AS-62221
• Methyl 5-phenylpentanoate, AldrichCPR
• DTXSID70942807
• D92108
• NSC-96991
• A18428
• 20620-59-1
• MFCD00025896
• DB-045306
• Methyl 5-Phenylpentanoate

• MDL： MFCD00025896
• Inchi： 1S/C12H16O2/c1-14-12(13)10-6-5-9-11-7-3-2-4-8-11/h2-4,7-8H,5-6,9-10H2,1H3
• InChI Key： BNNWLDUOVGYRLY-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.01
• Melting Point: No data available
• Boiling Point: 173°C/35mmHg(lit.)
• Flash Point: 110.6±19.9 °C
• Refractive Index: 1.4950 to 1.4980
• PSA: 26.30000
• LogP: 2.57240
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 5-Phenylpentanoate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters